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Compound of Interest

Compound Name: N-Benzylbenzamide

Cat. No.: B072774

N-Benzylbenzamide: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-benzylbenzamide, a versatile organic
compound with significant applications in synthetic chemistry and drug discovery. The
document details its chemical structure, physicochemical properties, synthesis protocols, and
its role as a key scaffold in the development of novel therapeutic agents.

Chemical Structure and Identification

N-Benzylbenzamide is an amide that consists of a benzoyl group attached to the nitrogen
atom of benzylamine.[1] The structure features two aromatic rings and an amide linkage, which
contributes to its chemical stability and potential for biological interactions.[2]

IUPAC Name: N-benzylbenzamide[3]

Synonyms: N-Benzoylbenzylamine, Benzamide, N-(phenylmethyl)-[2][3]

CAS Number: 1485-70-7[2][4][5]

Molecular Formula: C14aH13NO[2][5]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b072774?utm_src=pdf-interest
https://www.benchchem.com/product/b072774?utm_src=pdf-body
https://www.benchchem.com/product/b072774?utm_src=pdf-body
https://www.benchchem.com/pdf/Synthesis_of_Benzamide_N_benzoyl_N_phenylmethyl_A_Technical_Guide.pdf
https://cymitquimica.com/cas/1485-70-7/
https://www.benchchem.com/product/b072774?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzoylbenzylamine
https://cymitquimica.com/cas/1485-70-7/
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzoylbenzylamine
https://cymitquimica.com/cas/1485-70-7/
https://www.chemsynthesis.com/base/chemical-structure-9949.html
https://www.scbt.com/p/n-benzylbenzamide-1485-70-7
https://cymitquimica.com/cas/1485-70-7/
https://www.scbt.com/p/n-benzylbenzamide-1485-70-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« SMILES: O=C(NCC1=CC=CC=C1)C2=CC=CC=C2[4][6]

e InChl Key: LKQUCICFTHBFAL-UHFFFAOYSA-N[2][6]

Physicochemical and Pharmacokinetic Properties

N-Benzylbenzamide is a white to off-white crystalline solid at room temperature.[2][7] It is
sparingly soluble in water but shows good solubility in organic solvents like acetone, ethanol,
and dichloromethane.[2][6][7] A summary of its key properties is presented in the table below.

Table 1: Physicochemical Properties of N-Benzylbenzamide
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Property Value Source

Identifiers

Molecular Weight 211.26 g/mol [31[5]1[8]

CAS Number 1485-70-7 [2][4]1[5]

EC Number 216-063-4 [4][6]

Physical Properties

Melting Point 104-107 °C 41618191

Boiling Point ~351-428 °C (estimates) [10][11]

Appearance White to off-white crystalline 7]
powder

Solubility

Water Insoluble/Sparingly soluble [718]

Acetone 25 mg/mL [6][71[10]

Spectroscopic Data

Infrared Spectrum Conforms to structure [8][9]

Calculated Properties

pKa (Predicted) 14.86 + 0.46 [71[10]

LogP (Octanol/Water) 3.191 [12]

Topological Polar Surface Area  29.1 A2 [71[13]

Rotatable Bond Count 3 [71[13]

Synthesis and Experimental Protocols

N-Benzylbenzamide can be synthesized through several established methods in organic

chemistry. The most common approach is the acylation of benzylamine.
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This method involves the reaction of benzylamine with benzoyl chloride in the presence of a
base, typically an aqueous solution of sodium hydroxide. The base neutralizes the hydrochloric
acid byproduct formed during the reaction.

Materials:

Benzylamine

e Benzoyl chloride

e Dichloromethane (DCM) or Diethyl ether

e 10% Sodium hydroxide (NaOH) solution

o Saturated sodium bicarbonate (NaHCOs3) solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

» Dissolve benzylamine (1.0 eq) in dichloromethane in a round-bottom flask equipped with a
magnetic stirrer, and cool the flask in an ice bath (0 °C).

e Slowly add benzoyl chloride (1.05 eq) dropwise to the stirred solution.
e Simultaneously, add 10% sodium hydroxide solution dropwise to maintain a basic pH.

 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature. Stir for 1-2 hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Once the reaction is complete, transfer the mixture to a separatory funnel. Wash the organic
layer sequentially with water, saturated sodium bicarbonate solution, and brine.
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» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

o Purify the crude N-benzylbenzamide by recrystallization from a suitable solvent system
(e.g., ethanol/water) to yield a white crystalline solid.

This protocol describes an alternative method for the amidation of benzoic acid with
benzylamine.[14]

Materials:

Benzoic acid

Benzylamine

Triphenylphosphine (PPhs)

lodine (12)

Triethylamine (EtsN)

Acetonitrile (CH3CN)
Procedure:

» To a stirred solution of triphenylphosphine (1.2 eq) in acetonitrile at 0 °C, add iodine (1.2 eq)
portion-wise. Stir the mixture for 10 minutes.[14]

e Add benzylamine (1.2 eq) to the mixture and continue stirring for 5 minutes.[14]

» Add triethylamine (2.0 eq) to the resulting mixture, followed by the addition of benzoic acid
(1.0 eq).[14]

» Allow the solution to warm to room temperature and stir for an additional 10 minutes.[14]

o Concentrate the crude mixture under reduced pressure.[14]
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 Purify the residue by column chromatography on silica gel (e.g., using 10% ethyl acetate in
hexane) to isolate N-benzylbenzamide.[14]
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General workflow for the synthesis of N-Benzylbenzamide.

Applications in Research and Drug Development

The N-benzylbenzamide scaffold is a privileged structure in medicinal chemistry, serving as a
foundation for the development of various therapeutic agents.[15]

o Antitumor Agents (Tubulin Polymerization Inhibitors): A significant area of research involves
the development of N-benzylbenzamide derivatives as potent inhibitors of tubulin
polymerization.[16][17] These compounds bind to the colchicine binding site on B-tubulin,
disrupting the formation of microtubules. This leads to G2/M phase cell cycle arrest,
apoptosis in cancer cells, and anti-vascular activity.[16][17] Compound 20b from one study
showed potent antiproliferative activities with ICso values in the low nanomolar range (12-27
nM) against several cancer cell lines.[16] Its water-soluble prodrug, 20b-P, demonstrated a
significant reduction in tumor growth in a mouse xenograft model with a high safety profile.
[16]

» Dual sEH/PPARy Modulators: N-benzylbenzamide derivatives have been designed as dual-
target ligands for soluble epoxide hydrolase (sEH) and peroxisome proliferator-activated
receptor y (PPARY).[18] Simultaneous modulation of these two targets presents a promising
therapeutic strategy for conditions like diabetes and hypertension.[18] The lead compound
14c from a study acted as a submicromolar modulator for both targets (SEH ICso = 0.3 pM /
PPARYy ECso = 0.3 uM), offering a potential treatment for metabolic syndrome.[18]

» Butyrylcholinesterase (BChE) Inhibitors: Certain N-benzylbenzamide derivatives have been
identified as selective, sub-nanomolar inhibitors of butyrylcholinesterase.[19] This makes
them promising candidates for the treatment of advanced Alzheimer's disease, where BChE
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levels are elevated. In vivo studies showed that these compounds could reverse cognitive
impairment in an animal model.[19]

o Other Applications: The compound also serves as a convenient precursor for synthesizing o-
substituted benzylamines and as an indicator for the titration of butyllithium and other strong
lithium bases.[13][20] Additionally, N-benzylbenzamide has been shown to inhibit the
activity of tyrosinase, suggesting potential applications in cosmetology or as a treatment for
hyperpigmentation disorders.[20]

Signaling Pathways and Mechanism of Action

The therapeutic potential of N-benzylbenzamide derivatives stems from their ability to interact
with specific biological targets and modulate key signaling pathways.

As tubulin inhibitors, N-benzylbenzamide derivatives exert their anticancer effects by
interfering with the dynamics of microtubules, which are essential for cell division, intracellular
transport, and maintenance of cell shape.
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Mechanism of action for N-benzylbenzamide derivatives as tubulin inhibitors.

Conclusion
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N-Benzylbenzamide is a compound of significant interest to the scientific community. Its
straightforward synthesis and stable chemical structure make it an excellent starting point for
chemical library synthesis. The N-benzylbenzamide core has proven to be a highly effective
scaffold in drug discovery, leading to the development of potent and selective inhibitors for
various biological targets implicated in cancer, metabolic syndrome, and neurodegenerative
diseases. Future research will likely continue to explore the vast chemical space around this
scaffold to develop next-generation therapeutics with improved efficacy and safety profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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